Cas no 873913-87-2 (6-Chloro-2,3-diphenylimidazo1,2-bpyridazine)

6-Chloro-2,3-diphenylimidazo[1,2-b]pyridazine is a heterocyclic compound featuring a fused imidazo[1,2-b]pyridazine core with chloro and phenyl substituents. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its chlorinated pyridazine moiety enhances reactivity in cross-coupling reactions, while the diphenyl substitution offers potential for further functionalization. The compound’s rigid aromatic framework contributes to stability and may influence binding affinity in biological systems. It is particularly useful in the synthesis of bioactive molecules, serving as a key scaffold for developing kinase inhibitors or other therapeutic agents. High purity and well-defined synthetic routes ensure reproducibility in research applications.

6-Chloro-2,3-diphenylimidazo1,2-bpyridazine structure

873913-87-2 structure

Product Name:6-Chloro-2,3-diphenylimidazo1,2-bpyridazine

CAS No:873913-87-2

MF:C₁₈H₁₂ClN₃

MW:305.760982513428

CID:69187

Update Time:2025-05-28

6-Chloro-2,3-diphenylimidazo1,2-bpyridazine Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-2,3-diphenylimidazo[1,2-b]pyridazine
- 6-Chloro-2,3-diphenylimidazo[1,2-b]pyridazine (ACI)
- 6-Chloro-2,3-diphenylimidazo1,2-bpyridazine
- Inchi： 1S/C18H12ClN3/c19-15-11-12-16-20-17(13-7-3-1-4-8-13)18(22(16)21-15)14-9-5-2-6-10-14/h1-12H
- InChI Key： WOPARXSWYJDAQV-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=NC(=C(N2N=1)C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 305.07200
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 365
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 4.6

Experimental Properties

PSA: 30.19000
LogP: 4.71670

6-Chloro-2,3-diphenylimidazo1,2-bpyridazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C277925-2.5mg	6-Chloro-2,3-diphenylimidazo[1,2-b]pyridazine	873913-87-2	2.5mg	$ 200.00	2022-04-01
TRC	C277925-5mg	6-Chloro-2,3-diphenylimidazo[1,2-b]pyridazine	873913-87-2	5mg	$ 370.00	2022-04-01
TRC	C277925-10mg	6-Chloro-2,3-diphenylimidazo[1,2-b]pyridazine	873913-87-2	10mg	$ 585.00	2022-04-01

6-Chloro-2,3-diphenylimidazo1,2-bpyridazine Production Method

Production Method 1

960-16-7

1023697-90-6

873913-87-2

Reaction Conditions

1.1 Catalysts: Triphenylarsine , Tris(dibenzylideneacetone)dipalladium Solvents: 1,4-Dioxane ; 12 h, 50 °C; 50 °C → rt

Reference

Efficient and regioselective functionalization of imidazo[1,2-b]pyridazines via palladium-catalyzed cross-coupling reaction and SNAr

El Akkaoui, A.; et al, Tetrahedron Letters, 2008, 49(15), 2472-2475

Production Method 2

960-16-7

1023697-90-6

873913-87-2

Reaction Conditions

1.1 Catalysts: Triphenylarsine , Tris(dibenzylideneacetone)dipalladium Solvents: 1,4-Dioxane ; 12 h

Reference

Development of new access routes to di- and trisubstituted imidazo[1,2-b]pyridazines

El Akkaoui, Ahmed; et al, Studii si Cercetari Stiintifice: Chimie si Inginerie Chimica, 2008, 9(2), 259-263

Production Method 3

5469-69-2

1484-50-0

873913-87-2

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Isopropanol ; 12 h, reflux

Reference

New calcineurin inhibiting 3-dimethylaminopropyl substituted diarylheterocycles by Sonogashira reactions and catalytic hydrogenation

Yin, Lunxiang; et al, Journal of Heterocyclic Chemistry, 2005, 42(7), 1369-1379

Production Method 4

5469-69-2

1484-50-0

873913-87-2

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Isopropanol

Reference

Synthesis of new calcineurin inhibitors via Pd-catalyzed cross-coupling reactions

Yin, Lunxiang, 2005, , ,

Production Method 5

1844-53-7

873913-87-2

Reaction Conditions

1.1 Reagents: N-Iodosuccinimide Solvents: Acetonitrile
2.1 Catalysts: Triphenylarsine , Tris(dibenzylideneacetone)dipalladium Solvents: 1,4-Dioxane ; 12 h, 50 °C; 50 °C → rt

Reference

Efficient and regioselective functionalization of imidazo[1,2-b]pyridazines via palladium-catalyzed cross-coupling reaction and SNAr

El Akkaoui, A.; et al, Tetrahedron Letters, 2008, 49(15), 2472-2475

Production Method 6

5469-69-2

70-11-1

873913-87-2

Reaction Conditions

1.1 Solvents: Ethanol ; reflux
2.1 Reagents: N-Iodosuccinimide Solvents: Acetonitrile
3.1 Catalysts: Triphenylarsine , Tris(dibenzylideneacetone)dipalladium Solvents: 1,4-Dioxane ; 12 h, 50 °C; 50 °C → rt

Reference

Efficient and regioselective functionalization of imidazo[1,2-b]pyridazines via palladium-catalyzed cross-coupling reaction and SNAr

El Akkaoui, A.; et al, Tetrahedron Letters, 2008, 49(15), 2472-2475